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Compound of Interest

C6 NBD-L-threo-
Compound Name:
dihydrosphingosine

Cat. No. B13104093

Audience: Researchers, scientists, and drug development professionals.
Introduction

Sphingolipids are essential components of cellular membranes, playing critical roles not only in
structural integrity but also in complex signaling pathways.[1][2] The dynamic process of
endocytosis, which involves the internalization of plasma membrane components and
extracellular molecules, is fundamental to cellular homeostasis, nutrient uptake, and signal
transduction.[3][4] Fluorescently labeled lipid analogs are invaluable tools for visualizing and
dissecting the intricate trafficking routes of lipids within live cells.[2][5]

C6 NBD-L-threo-dihydrosphingosine is a fluorescent analog of dihydrosphingosine, a key
precursor in the de novo sphingolipid synthesis pathway. It features a short C6 acyl chain and a
nitrobenzoxadiazole (NBD) fluorophore, which allows for real-time tracking using fluorescence
microscopy. Unlike the more commonly studied C6-NBD-ceramide, the dihydrosphingosine
backbone lacks the C4-C5 trans double bond. This structural difference can influence its
metabolism and intracellular trafficking, making it a unique tool to investigate specific aspects of
sphingolipid transport and endocytosis. These notes provide a guide to using this probe to
elucidate endocytic pathways.

Principle of the Assay
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The use of C6 NBD-L-threo-dihydrosphingosine to study endocytosis relies on its
incorporation into the plasma membrane of living cells. Due to the short acyl chain and the
hydrophilic NBD group, the probe can be introduced to cells by complexing it with bovine
serum albumin (BSA), which facilitates its insertion into the outer leaflet of the plasma
membrane.[6][7]

Once at the plasma membrane, the probe is internalized via various endocytic mechanisms.
The endocytic process is typically initiated by incubating cells with the probe at a low
temperature (e.g., 4-7°C) to allow binding to the membrane while inhibiting active transport.
Subsequently, raising the temperature to 37°C triggers internalization.[8] The fluorescent signal
can then be tracked as it moves through the endocytic pathway, from early endosomes to late
endosomes, lysosomes, or the Golgi apparatus.[1][8] A "back-exchange" step using BSA can
be employed to quench the fluorescence of any probe remaining in the outer leaflet of the
plasma membrane, ensuring that the detected signal originates solely from internalized
molecules.[9]
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Experimental Workflow

1. Cell Seeding

(on coverslips)

2. Labeling with
C6-NBD-Probe/BSA Complex
(Low Temperature, e.g., 7°C)

3. Incubation / Chase
(Warm to 37°C to allow internalization)

4. Back-Exchange (Optional)
(Remove non-internalized probe)

5. Cell Fixation (Optional)
& Counterstaining

6. Imaging
(Confocal Microscopy)

7. Data Analysis
(Co-localization, Quantification)
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Differential Sorting in the Endocytic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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